2,2'-((2,2-Diphenylethene-1,1-diyl)bis(4,1-phenylene))bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

Specification

• CAS No.: 1447669-03-5
• Molecular Formula: C38H42B2O4
• Molecular Weight: 584.4 g/mol
• IUPAC Name: 2-[4-[2,2-diphenyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethenyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C38H42B2O4/c1-35(2)36(3,4)42-39(41-35)31-23-19-29(20-24-31)34(33(27-15-11-9-12-16-27)28-17-13-10-14-18-28)30-21-25-32(26-22-30)40-43-37(5,6)38(7,8)44-40/h9-26H,1-8H3
• Standard InChI Key: SIBUCPJWEIWPQT-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)B6OC(C(O6)(C)C)(C)C
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C(=C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=C(C=C5)B6OC(C(O6)(C)C)(C)C

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound features a 2,2-diphenylethene core, a planar, conjugated system comprising two phenyl groups connected via an ethene bridge. This rigid backbone is symmetrically linked to two 4,1-phenylene units, each terminating in a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety. The boronic ester groups, stabilized by pinacol ligands, enhance solubility in organic solvents and reactivity in Suzuki-Miyaura cross-coupling reactions.

Molecular Formula and Weight

With the molecular formula C₃₈H₄₂B₂O₄ and a molecular weight of 584.4 g/mol, the compound’s large size and boron content contribute to its utility in polymer chemistry and supramolecular assemblies. Key structural parameters include:

Property	Value
Rotatable Bond Count	6
Topological Surface Area	36.9 Ų
Hydrogen Bond Acceptors	4

Synthesis and Manufacturing

Synthetic Pathways

The synthesis typically proceeds through a multi-step sequence:

• Formation of the Diphenylethene Core: Achieved via Wittig or Heck coupling reactions to establish the central ethene linkage.

• Phenylene Attachment: Suzuki-Miyaura coupling introduces boronic ester-functionalized phenylene groups, leveraging palladium catalysts.

• Boronic Ester Incorporation: Pinacol boronate esterification under anhydrous conditions ensures high yields and purity.

Purification and Quality Control

Suppliers report purities ≥95–97%, validated by HPLC and NMR spectroscopy. Critical impurities include residual palladium catalysts and unreacted boronic acids, mitigated via column chromatography and recrystallization.

Applications in Research and Industry

Cross-Coupling Reactions

As a dielectrophilic partner in Suzuki-Miyaura reactions, the compound enables the synthesis of biaryl structures essential for pharmaceuticals and organic semiconductors. Its dual boronic ester groups facilitate sequential coupling, expanding access to complex architectures like dendrimers and conjugated polymers.

Materials Science

The compound’s extended π-conjugation and boron-mediated electron deficiency make it a candidate for:

• Organic Light-Emitting Diodes (OLEDs): As an electron-transport layer component.

• Covalent Organic Frameworks (COFs): Serving as a linker unit for porous materials.

Pharmaceutical Intermediates

While direct therapeutic applications are unreported, its derivatives are explored in kinase inhibitor and antiviral agent synthesis due to their ability to modulate steric and electronic properties.

Supplier	Purity	Price (USD)	Availability
Aladdin Scientific	97%	$52.90/unit	Global
AChemBlock	97%	Inquiry	1–2 weeks
MuseChem	≥95%	$48.50/unit	In stock

Customization Options

Bulk orders (≥1 kg) allow customization of purity (up to 99%), particle size, and functionalization, catering to industrial R&D needs.